Cas no 13896-81-6 (2-Propanone,1-(2-quinolinylthio)-)

• Product Name: 2-Propanone,1-(2-quinolinylthio)-
• CAS No: 13896-81-6
• MF: C₁₂H₁₁NOS
• MW: 217.286841630936
• CID: 231038
• PubChem ID: 264046
• Update Time: 2025-11-02

2-Propanone,1-(2-quinolinylthio)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone,1-(2-quinolinylthio)-
• 1-quinolin-2-ylsulfanylpropan-2-one
• 1-(quinolin-2-ylsulfanyl)acetone
• AC1L6B0E
• AC1Q5CJJ
• CTK4C1480
• KST-1B0361
• NCIOpen2_006684
• NSC98849
• quinolin-2-ylsulfanyl-propan-2-one
• EN300-394783
• 13896-81-6
• AKOS003067787
• NSC-98849
• 1-(quinolin-2-ylsulfanyl)propan-2-one
• DTXSID70294939

• Inchi： 1S/C12H11NOS/c1-9(14)8-15-12-7-6-10-4-2-3-5-11(10)13-12/h2-7H,8H2,1H3
• InChI Key： UZFZKFUGCZFXES-UHFFFAOYSA-N
• SMILES： S(CC(C)=O)C1=CC=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 217.05623
• Monoisotopic Mass: 217.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.3Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 371°C at 760 mmHg
• Flash Point: 178.2°C
• Refractive Index: 1.642
• PSA: 29.96
• LogP: 2.91590

Additional information on 2-Propanone,1-(2-quinolinylthio)-

Recent Advances in the Study of 2-Propanone,1-(2-quinolinylthio)- (CAS: 13896-81-6) in Chemical Biology and Pharmaceutical Research

The compound 2-Propanone,1-(2-quinolinylthio)- (CAS: 13896-81-6) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This sulfur-containing quinoline derivative has demonstrated promising biological activities, particularly in the context of enzyme inhibition and antimicrobial applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its potential therapeutic applications.

Structural analysis reveals that the compound's biological activity stems from its unique molecular architecture, combining a quinoline scaffold with a thioacetone moiety. The quinoline ring system provides a rigid planar structure that facilitates interactions with biological targets, while the thioacetone group contributes to reactivity and potential covalent binding capabilities. This dual functionality makes 13896-81-6 particularly interesting for targeted drug design approaches.

Recent synthetic chemistry advancements have improved the yield and purity of 2-Propanone,1-(2-quinolinylthio)- production. A 2023 study published in the Journal of Medicinal Chemistry reported a novel two-step synthesis method starting from 2-mercaptoquinoline, achieving an overall yield of 78% with excellent purity (>98%). This development addresses previous challenges in large-scale production and opens possibilities for more extensive biological evaluation.

In pharmacological studies, 13896-81-6 has shown potent inhibitory activity against several clinically relevant enzymes. Most notably, it exhibits nanomolar inhibition of protein kinase C-theta (PKCθ), a key player in T-cell activation and autoimmune diseases. Molecular docking studies suggest the compound binds to the ATP-binding site through both hydrogen bonding and hydrophobic interactions, with the thioacetone group forming a critical interaction with a cysteine residue in the active site.

The antimicrobial potential of 2-Propanone,1-(2-quinolinylthio)- has also been investigated. Preliminary results indicate broad-spectrum activity against both Gram-positive and Gram-negative bacteria, with particularly strong efficacy against drug-resistant Staphylococcus aureus strains (MIC values ranging from 2-8 μg/mL). Researchers hypothesize this activity may relate to interference with bacterial thiol metabolism, though the exact mechanism requires further elucidation.

Current challenges in the development of 13896-81-6 include optimizing its pharmacokinetic properties and reducing potential off-target effects. Recent structure-activity relationship (SAR) studies have identified key modifications that may improve solubility and metabolic stability while maintaining biological activity. These findings pave the way for the development of second-generation analogs with enhanced drug-like properties.

Future research directions for 2-Propanone,1-(2-quinolinylthio)- include expanded preclinical evaluation, particularly in models of inflammatory diseases and bacterial infections, as well as further exploration of its potential as a chemical biology tool for studying thiol-dependent biological processes. The compound's unique combination of structural features and biological activities positions it as a promising candidate for continued investigation in both therapeutic and mechanistic studies.